2,5-dimethyl-3-(4-methylphenyl)-7-(1-pyrrolidinyl)pyrazolo[1,5-a]pyrimidine

• IUPAC Name: 2,5-dimethyl-3-(4-methylphenyl)-7-pyrrolidin-1-ylpyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C19H22N4/c1-13-6-8-16(9-7-13)18-15(3)21-23-17(22-10-4-5-11-22)12-14(2)20-19(18)23/h6-9,12H,4-5,10-11H2,1-3H3
• InChI Key: GYKAXDYGJXCXDS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=C3N=C(C=C(N3N=C2C)N4CCCC4)C
• Molecular Formula: C19H22N4
• Molecular Weight: 306.4 g/mol

Description

2,5-dimethyl-3-(4-methylphenyl)-7-(1-pyrrolidinyl)pyrazolo[1,5-a]pyrimidine, also known as PDP, is a pyrazolo[1,5-a]pyrimidine derivative that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied. In

Scientific Research Applications

2,5-dimethyl-3-(4-methylphenyl)-7-(1-pyrrolidinyl)pyrazolo[1,5-a]pyrimidine has been found to have potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. In medicinal chemistry, 2,5-dimethyl-3-(4-methylphenyl)-7-(1-pyrrolidinyl)pyrazolo[1,5-a]pyrimidine has been studied for its potential as a therapeutic agent for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. In pharmacology, 2,5-dimethyl-3-(4-methylphenyl)-7-(1-pyrrolidinyl)pyrazolo[1,5-a]pyrimidine has been investigated for its potential as a drug target for the treatment of cancer and inflammation. In neuroscience, 2,5-dimethyl-3-(4-methylphenyl)-7-(1-pyrrolidinyl)pyrazolo[1,5-a]pyrimidine has been studied for its potential as a tool for the investigation of the role of specific receptors in the brain.

Mechanism of Action

2,5-dimethyl-3-(4-methylphenyl)-7-(1-pyrrolidinyl)pyrazolo[1,5-a]pyrimidine has been found to act as a selective antagonist of the α7 nicotinic acetylcholine receptor (α7 nAChR). This receptor is widely distributed in the central nervous system and has been implicated in various physiological and pathological processes, including learning and memory, pain sensation, and inflammation. The binding of 2,5-dimethyl-3-(4-methylphenyl)-7-(1-pyrrolidinyl)pyrazolo[1,5-a]pyrimidine to the α7 nAChR inhibits its activity, leading to a decrease in the release of neurotransmitters such as dopamine and acetylcholine.
Biochemical and Physiological Effects:
The inhibition of the α7 nAChR by 2,5-dimethyl-3-(4-methylphenyl)-7-(1-pyrrolidinyl)pyrazolo[1,5-a]pyrimidine has been found to have various biochemical and physiological effects. In vitro studies have shown that 2,5-dimethyl-3-(4-methylphenyl)-7-(1-pyrrolidinyl)pyrazolo[1,5-a]pyrimidine inhibits the proliferation and migration of cancer cells, reduces the release of pro-inflammatory cytokines, and enhances the release of anti-inflammatory cytokines. In vivo studies have shown that 2,5-dimethyl-3-(4-methylphenyl)-7-(1-pyrrolidinyl)pyrazolo[1,5-a]pyrimidine improves cognitive function in animal models of Alzheimer's disease and reduces pain sensitivity in animal models of neuropathic pain.

Advantages and Limitations for Lab Experiments

2,5-dimethyl-3-(4-methylphenyl)-7-(1-pyrrolidinyl)pyrazolo[1,5-a]pyrimidine has several advantages for lab experiments, including its high potency and selectivity for the α7 nAChR, its ability to cross the blood-brain barrier, and its low toxicity. However, 2,5-dimethyl-3-(4-methylphenyl)-7-(1-pyrrolidinyl)pyrazolo[1,5-a]pyrimidine also has some limitations, including its limited solubility in water and its instability in solution.

Future Directions

There are several future directions for research on 2,5-dimethyl-3-(4-methylphenyl)-7-(1-pyrrolidinyl)pyrazolo[1,5-a]pyrimidine, including the development of more efficient and scalable methods for its synthesis, the investigation of its potential as a therapeutic agent for neurological disorders and cancer, the exploration of its effects on other receptors and signaling pathways, and the optimization of its pharmacokinetic and pharmacodynamic properties. Additionally, the use of 2,5-dimethyl-3-(4-methylphenyl)-7-(1-pyrrolidinyl)pyrazolo[1,5-a]pyrimidine as a tool for the investigation of the role of the α7 nAChR in various physiological and pathological processes is an area of ongoing research.
Conclusion:
In conclusion, 2,5-dimethyl-3-(4-methylphenyl)-7-(1-pyrrolidinyl)pyrazolo[1,5-a]pyrimidine is a pyrazolo[1,5-a]pyrimidine derivative that has potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied. Future research on 2,5-dimethyl-3-(4-methylphenyl)-7-(1-pyrrolidinyl)pyrazolo[1,5-a]pyrimidine is focused on the development of more efficient synthesis methods, the investigation of its potential as a therapeutic agent, and the exploration of its effects on other receptors and signaling pathways.

Synthesis Methods

The synthesis of 2,5-dimethyl-3-(4-methylphenyl)-7-(1-pyrrolidinyl)pyrazolo[1,5-a]pyrimidine has been achieved using different methods, including the reaction of 3-(4-methylphenyl)-1H-pyrazole-5-carboxylic acid with 1-pyrrolidinecarboxaldehyde in the presence of acetic anhydride and sodium acetate, and the reaction of 3-(4-methylphenyl)-1H-pyrazole-5-carboxylic acid with 4-chlorobutyraldehyde and pyrrolidine in the presence of acetic acid. These methods have been found to be efficient in synthesizing 2,5-dimethyl-3-(4-methylphenyl)-7-(1-pyrrolidinyl)pyrazolo[1,5-a]pyrimidine with high yields and purity.